Cas no 2418704-92-2 (tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418704-92-2
• MF: C₁₇H₂₅N₅O₂S
• MW: 363.47770190239
• CID: 5679378
• PubChem ID: 165773197
• Update Time: 2025-11-06

tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418704-92-2
• EN300-26628353
• tert-butyl 4-[3-(azidomethyl)-4-methyl-5-sulfanylphenyl]piperazine-1-carboxylate
• tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C17H25N5O2S/c1-12-13(11-19-20-18)9-14(10-15(12)25)21-5-7-22(8-6-21)16(23)24-17(2,3)4/h9-10,25H,5-8,11H2,1-4H3
• InChI Key： AQJPJTXPVKXOEX-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(CN=[N+]=[N-])C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 363.17289623g/mol
• Monoisotopic Mass: 363.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.1Ų

Additional information on tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418704-92-2)

In the ever-evolving field of organic chemistry and pharmaceutical research, tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418704-92-2) has emerged as a compound of significant interest. This piperazine derivative is widely recognized for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its unique structural features, including the azidomethyl and sulfanyl functional groups, which offer versatile reactivity for further chemical modifications.

The compound’s tert-butyl carboxylate moiety enhances its stability, making it a valuable intermediate in synthetic pathways. Its CAS number 2418704-92-2 is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial laboratories. Recent trends in click chemistry and bioconjugation have further amplified interest in this molecule, as the azide group enables efficient coupling reactions with alkynes, a cornerstone of modern bioorthogonal chemistry.

From a synthetic perspective, tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate serves as a key building block for the development of novel heterocyclic compounds. Its piperazine core is a common pharmacophore found in many bioactive molecules, including CNS-targeting drugs. This has led to increased exploration of its derivatives in neuropharmacology and drug design, aligning with the current focus on central nervous system (CNS) therapeutics.

In addition to its pharmaceutical potential, this compound is also studied for its role in material science. The sulfanyl group can participate in polymerization reactions, making it a candidate for designing functional polymers. Such applications are particularly relevant in the context of smart materials and nanotechnology, areas that have seen exponential growth in recent years.

Another notable aspect of CAS No. 2418704-92-2 is its compatibility with green chemistry principles. Researchers are increasingly investigating solvent-free or low-toxicity synthetic routes to produce this compound, addressing the global demand for sustainable chemical processes. This aligns with broader industry trends, where environmentally friendly synthesis is a top priority.

The compound’s nomenclature, tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate, may appear complex, but each segment of its name reflects critical functional attributes. For instance, the azidomethyl group is a hallmark of its reactivity, while the tert-butyl moiety ensures steric protection during synthetic steps. Such detailed naming conventions are essential for precise communication in chemical research and patent filings.

Given the rising interest in precision medicine and targeted drug delivery, derivatives of this compound are being explored for their ability to interact with specific biological targets. The piperazine scaffold is known to enhance bioavailability, a feature highly sought after in pharmacokinetic optimization. This has spurred collaborations between chemists and biologists to unlock its full therapeutic potential.

In summary, tert-butyl 4-3-(azidomethyl)-4-methyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418704-92-2) represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its structural versatility and compatibility with cutting-edge methodologies ensure its continued prominence in scientific research.